Cas no 2007925-01-9 (1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine;hemi(oxalic acid))

• Product Name: 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine;hemi(oxalic acid)
• CAS No: 2007925-01-9
• MF: C₁₈H₃₄N₄O₈
• MW: 434.484565258026
• MDL: MFCD30471678
• CID: 4633557
• PubChem ID: 127263585
• Update Time: 2025-05-21

1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine;hemi(oxalic acid) Chemical and Physical Properties

Names and Identifiers

• oxalic acid; bis({1,4-dioxa-8-azaspiro[4.5]decan-6-yl}methanamine)
• bis({1,4-Dioxa-8-azaspiro[4.5]decan-6-yl}methanamine) oxalate
• Oxalic acid bis({1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine)
• 1,4-Dioxa-8-azaspiro[4.5]decane-6-methanamine, ethanedioate (2:1)
• SB10874
• P16289
• 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine;oxalic acid
• 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine;hemi(oxalic acid)
• AKOS030628683
• 2007925-01-9
• CS-0048771
• AS-53289

• MDL： MFCD30471678
• Inchi： 1S/2C8H16N2O2.C2H2O4/c2*9-5-7-6-10-2-1-8(7)11-3-4-12-8;3-1(4)2(5)6/h2*7,10H,1-6,9H2;(H,3,4)(H,5,6)
• InChI Key： FTTJMCDJDSQILG-UHFFFAOYSA-N
• SMILES： O1CCOC21CCNCC2CN.O1CCOC21CCNCC2CN.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 434.23766406g/mol
• Monoisotopic Mass: 434.23766406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 188

Additional information on 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine;hemi(oxalic acid)

Compound CAS No. 2007925-01-9: 1,4-Dioxa-8-Azaspiro[4.5]Decan-6-Ylmethanamine; Hemi(Oxalic Acid)

The compound with CAS No. 2007925-01-9, known as 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine; hemi(oxalic acid), is a unique organic compound with a complex spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The spiro[4.5]decan core of this molecule is further substituted with an oxa (oxygen-containing) and aza (nitrogen-containing) group, making it a highly functionalized structure.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. Its spirocyclic structure provides a rigid framework that can be exploited for drug design, particularly in the development of bioactive molecules. The methanamine group attached to the spiro ring adds further functionality, enhancing its potential as a building block for more complex structures.

The synthesis of 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine; hemi(oxalic acid) involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have explored various routes to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and continuous flow reactors. These advancements have significantly improved the efficiency of its production process.

In terms of physical properties, this compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its solubility in water is minimal, making it suitable for applications where hydrophobicity is desired. The compound's stability under various conditions has also been studied extensively, revealing its resistance to thermal degradation and oxidation under normal storage conditions.

The application of 1,4-dioxa-8-azaspiro[4.5]decan-6-ylmethanamine; hemi(oxalic acid) extends beyond pharmaceuticals into materials science, where it has been used as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form strong hydrogen bonds due to the presence of both oxygen and nitrogen atoms makes it an ideal candidate for creating high-performance materials with tailored properties.

From a biological standpoint, this compound has shown moderate activity in preliminary assays targeting enzyme inhibition and receptor binding. While further research is needed to fully understand its pharmacokinetics and toxicity profile, these initial findings suggest promising avenues for its use in drug discovery programs.

In conclusion, CAS No. 2007925-01-9 represents a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for researchers aiming to develop innovative solutions in chemistry and related fields.